Cas no 65845-74-1 (2(1H)-Quinoxalinone, 6-chloro-1-methyl-)

• Product Name: 2(1H)-Quinoxalinone, 6-chloro-1-methyl-
• CAS No: 65845-74-1
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 397185
• PubChem ID: 13487169
• Update Time: 2025-04-19

2(1H)-Quinoxalinone, 6-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone, 6-chloro-1-methyl-
• 6-chloro-1-methylquinoxalin-2-one
• DTXSID10541979
• 65845-74-1
• 6-Chloro-1-methylquinoxalin-2(1H)-one

• Inchi： 1S/C9H7ClN2O/c1-12-8-3-2-6(10)4-7(8)11-5-9(12)13/h2-5H,1H3
• InChI Key： XIUOFUGWLUUVGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CC(N2C)=O

Computed Properties

• Exact Mass: 194.02481
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67